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Compound of Interest

Compound Name: 2-Chlorothioxanthone

Cat. No.: B032725

Application Note AP-CTX-001

Introduction

2-Chlorothioxanthone (2-CTX) is a highly efficient photoinitiator for UV-curable formulations,
widely utilized in coatings, inks, and adhesives.[1] As a Type Il photoinitiator, 2-CTX requires a
co-initiator, typically a tertiary amine, to generate the free radicals necessary for the
polymerization of acrylate-based resins. The concentration of 2-CTX is a critical parameter that
significantly influences the efficiency of the curing process, affecting properties such as the
degree of conversion, cure speed, depth of cure, and the final mechanical properties of the
cured material.

An optimal concentration of 2-CTX maximizes the curing efficiency. Insufficient photoinitiator
will result in a low degree of conversion and poor mechanical properties. Conversely, an
excessively high concentration can lead to inner-filter effects, where the photoinitiator
molecules at the surface absorb most of the UV light, preventing its penetration into the bulk of
the material and resulting in incomplete through-cure. This phenomenon can also lead to the
formation of a brittle and poorly adhered cured film. Therefore, determining the optimal
concentration of 2-CTX is a crucial step in the formulation development process.

This application note provides detailed protocols for determining the optimal concentration of 2-
Chlorothioxanthone in a UV-curable acrylate formulation. The methodologies described
herein focus on quantifying the degree of conversion using Real-Time Fourier Transform
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Infrared Spectroscopy (RT-FTIR), analyzing the curing kinetics via Photo-Differential Scanning
Calorimetry (Photo-DSC), and evaluating the mechanical properties of the cured films.

Experimental Protocols
Preparation of 2-CTX/Acrylate Formulations

Objective: To prepare a series of UV-curable acrylate formulations with varying concentrations
of 2-Chlorothioxanthone.

Materials:

2-Chlorothioxanthone (2-CTX)
o Tertiary amine co-initiator (e.g., N-methyldiethanolamine, Ethyl-4-dimethylaminobenzoate)

o Acrylate monomer/oligomer blend (e.g., Trimethylolpropane triacrylate (TMPTA), Hexanediol
diacrylate (HDDA))

o UV-transparent sample holders (e.g., KBr plates for FTIR, aluminum pans for Photo-DSC)
o Amber vials

» Precision balance

o Magnetic stirrer and stir bars

Procedure:

 In a light-protected environment (e.g., under yellow light or in a dark room), prepare a stock
solution of the acrylate monomer/oligomer blend.

o Prepare a stock solution of the tertiary amine co-initiator in the acrylate blend, typically at a
concentration of 1-3 wt%.

e Prepare a series of formulations by adding varying concentrations of 2-CTX to the
acrylate/amine blend. A typical starting range for evaluation would be 0.1 wt% to 2.0 wt% of
2-CTX.
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e Thoroughly mix each formulation using a magnetic stirrer in an amber vial until the 2-CTX is
completely dissolved.

» Label each vial clearly with the corresponding 2-CTX concentration.

Determination of Degree of Conversion by Real-Time
FTIR (RT-FTIR)

Objective: To monitor the disappearance of the acrylate C=C double bond in real-time during
UV curing to determine the degree of conversion.

Apparatus:

Fourier Transform Infrared (FTIR) spectrometer with a real-time monitoring accessory

UV light source with a defined wavelength and intensity (e.g., 365 nm)

KBr plates

Spacers of a defined thickness (e.g., 25 pum)

Procedure:

e Set up the RT-FTIR instrument for kinetic measurements.

o Place a small drop of the uncured formulation onto a KBr plate.

o Place a second KBr plate on top, using spacers to ensure a consistent film thickness.

e Record an initial FTIR spectrum of the uncured sample. The peak of interest is the acrylate
C=C double bond, typically found around 810 cm~* or 1637 cm™1,

» Position the sample in the FTIR sample compartment and align the UV light source.

» Simultaneously start the UV exposure and the collection of FTIR spectra at regular intervals
(e.g., every 1-2 seconds).
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» Continue data collection until the peak height of the acrylate C=C bond no longer changes,
indicating the completion of the reaction.

e Calculate the degree of conversion (DC) at each time point using the following formula:
DC (%) = [(Ao - At) / Ao] x 100
Where:
o Ao is the initial absorbance of the acrylate peak before curing.

o At is the absorbance of the acrylate peak at time 't'.

Analysis of Curing Kinetics by Photo-Differential
Scanning Calorimetry (Photo-DSC)

Objective: To measure the heat flow associated with the polymerization reaction as a function
of time and UV exposure to determine the curing kinetics.

Apparatus:

 Differential Scanning Calorimeter (DSC) equipped with a photocalorimetry accessory
e UV light source with a defined wavelength and intensity

¢ Aluminum DSC pans

Procedure:

Calibrate the Photo-DSC instrument according to the manufacturer's instructions.

In a low-light environment, accurately weigh a small amount of the uncured formulation
(typically 1-5 mg) into an aluminum DSC pan.

Place the sample pan and an empty reference pan into the DSC cell.

Equilibrate the sample at a desired isothermal temperature (e.g., 25 °C).
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» Once the heat flow signal has stabilized, expose the sample to UV light for a predetermined
time. The instrument will record the exothermic heat flow as a function of time.

e The total heat of polymerization (AH_total) can be determined by integrating the area under
the exotherm peak.

e The rate of polymerization is proportional to the heat flow (dg/dt).
e The degree of conversion at any time 't' can be calculated as:
DC(t) = AH_t/ AH_total
Where:

o AH_tis the cumulative heat of reaction up to time 't'.

Evaluation of Mechanical Properties

Objective: To assess the effect of 2-CTX concentration on the mechanical properties of the
cured films.

Apparatus:

UV curing chamber

Molds for preparing specimens of defined dimensions

Microhardness tester

Tensile testing machine
Procedure:
e Sample Preparation:

o Cast the uncured formulations into molds of appropriate dimensions for the specific
mechanical test (e.g., dog-bone shape for tensile testing, thin films for hardness testing).
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o Cure the samples in a UV curing chamber with a controlled UV dose (intensity x time).
Ensure consistent curing conditions for all samples.

e Microhardness Testing:

o Measure the Vickers or Knoop hardness of the cured film surface using a microhardness
tester.

o Perform multiple indentations at different locations on each sample and calculate the
average hardness value.

o Tensile Testing:

o Perform tensile tests on the dog-bone shaped specimens according to standard methods
(e.g., ASTM D638).

o Determine the tensile strength, Young's modulus, and elongation at break for each
formulation.

Data Presentation

The quantitative data obtained from the experiments should be summarized in the following
tables for clear comparison.

Table 1: Degree of Conversion (DC) as a Function of 2-CTX Concentration

. Final Degree of Time to Reach 90%
2-CTX Concentration (wt%) ) .
Conversion (%) Conversion (s)

0.1 Insert Data Insert Data
0.5 Insert Data Insert Data
1.0 Insert Data Insert Data
1.5 Insert Data Insert Data
2.0 Insert Data Insert Data
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Table 2: Curing Kinetics Parameters from Photo-DSC as a Function of 2-CTX Concentration

Total Heat of

2-CTX Concentration (wt%) L.
Polymerization (J/g)

Time to Peak Exotherm (s)

0.1 Insert Data Insert Data
0.5 Insert Data Insert Data
1.0 Insert Data Insert Data
15 Insert Data Insert Data
2.0 Insert Data Insert Data

Table 3: Mechanical Properties of Cured Films as a Function of 2-CTX Concentration

2-CTX
Concentration

Microhardness

Tensile

Young's

Elongation at

(W1%) (VHN) Strength (MPa) Modulus (GPa) Break (%)
0
0.1 Insert Data Insert Data Insert Data Insert Data
0.5 Insert Data Insert Data Insert Data Insert Data
1.0 Insert Data Insert Data Insert Data Insert Data
1.5 Insert Data Insert Data Insert Data Insert Data
. nsert Data nsert Data nsert Data nsert Data
2.0 | t Dat | t Dat [ t Dat [ t Dat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b032725?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3082582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3082582/
https://www.benchchem.com/product/b032725#determining-the-optimal-concentration-of-2-chlorothioxanthone-for-efficient-curing
https://www.benchchem.com/product/b032725#determining-the-optimal-concentration-of-2-chlorothioxanthone-for-efficient-curing
https://www.benchchem.com/product/b032725#determining-the-optimal-concentration-of-2-chlorothioxanthone-for-efficient-curing
https://www.benchchem.com/product/b032725#determining-the-optimal-concentration-of-2-chlorothioxanthone-for-efficient-curing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

